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Compound of Interest

Compound Name: 2-Chlorobenzoyl chloride

Cat. No.: B7767634 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Chlorobenzoyl Chloride

Abstract: This technical guide provides a comprehensive overview of the critical physical

properties of 2-Chlorobenzoyl chloride (CAS No: 609-65-4), with a specific focus on its

melting and boiling points. Designed for researchers, scientists, and professionals in drug

development and chemical synthesis, this document synthesizes key data with practical, field-

proven methodologies for their determination. We will delve into the theoretical underpinnings

of these properties and provide detailed, self-validating experimental protocols to ensure

accuracy and reproducibility in a laboratory setting.

Introduction: The Role and Relevance of 2-
Chlorobenzoyl Chloride
2-Chlorobenzoyl chloride, an acyl chloride derived from 2-chlorobenzoic acid, is a pivotal

intermediate in organic synthesis.[1][2] Its chemical structure, featuring a reactive acyl chloride

group and a chlorinated benzene ring, makes it a versatile building block in the pharmaceutical,

agrochemical, and specialty chemical industries.[3] It is instrumental in forming N-aryl-N′(2-

chlorobenzoyl) thioureas and in the acylation of polymers like polystyrene.[1][4][5] A thorough

understanding of its physical properties is paramount for its safe handling, purification, and

effective use in complex synthetic pathways. This guide focuses on its thermal transition points

—melting and boiling—which are fundamental criteria for both identification and purity

assessment.
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Core Physical and Chemical Properties
The fundamental physical characteristics of 2-Chlorobenzoyl chloride are summarized below.

These values are critical for designing reaction conditions, purification strategies (such as

distillation), and safe storage protocols.

Property Value Source(s)

Chemical Formula C₇H₄Cl₂O [4][6]

Molecular Weight 175.01 g/mol [4][5][6]

Appearance
Clear, colorless to very slightly

yellow liquid
[1][2]

Melting Point -4 to -3 °C [1][2][4][5]

Boiling Point
238 °C @ 760 mmHg (1013

hPa)
[4][5][6][7]

225 °C @ 1013 hPa [8]

135-140 °C @ 16 mmHg [1][4]

Density 1.382 g/mL at 25 °C [1][4][5]

Refractive Index n20/D 1.572 [1][4][5]

Solubility
Decomposes in water; Soluble

in acetone, ether, alcohol
[1][2][4]

In-Depth Analysis of Thermal Properties
Melting Point
The melting point of 2-Chlorobenzoyl chloride is reported in the narrow range of -4 to -3 °C.

[1][4][5] This low melting point signifies that it exists as a liquid under most standard laboratory

conditions. The sharpness of a melting point range is a key indicator of purity; a pure,

crystalline compound will have a sharp melting point range of 0.5-1.0°C. The presence of

miscible impurities typically causes a depression of the melting point and a broadening of the
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melting range.[9] Therefore, observing a melting point below -4 °C or a range wider than 1-2 °C

could suggest contamination.

Boiling Point
2-Chlorobenzoyl chloride has a normal boiling point of 238 °C.[4][6][7] As an acyl chloride, its

boiling point is significantly lower than its corresponding carboxylic acid, 2-chlorobenzoic acid

(boiling point ~285 °C), because it lacks the ability to form intermolecular hydrogen bonds.[10]

[11] Its volatility is primarily governed by strong dipole-dipole interactions and van der Waals

dispersion forces arising from its polar nature.[11][12]

The significant reduction in boiling point under vacuum (135-140 °C at 16 mmHg) is a crucial

piece of data for professionals.[1][4] High temperatures can often lead to decomposition or

unwanted side reactions. Vacuum distillation allows for purification at substantially lower

temperatures, preserving the integrity of the molecule.

Experimental Determination Protocols
The following protocols describe standard, reliable methods for verifying the melting and boiling

points of 2-Chlorobenzoyl chloride in a research setting.

Protocol for Melting Point Determination
This procedure utilizes the capillary method, a standard for obtaining accurate melting points

for crystalline solids. Since 2-Chlorobenzoyl chloride is a liquid at room temperature, this

protocol would be performed on a sample that has been frozen.

Causality: The principle is to heat a small, frozen sample slowly and uniformly, observing the

precise temperature range over which the phase transition from solid to liquid occurs. A slow

heating rate (1-2 °C/min) is critical near the melting point to allow the system to reach thermal

equilibrium, ensuring the thermometer reading accurately reflects the sample's temperature.

[13]

Methodology:

Sample Preparation: Place a small amount of 2-Chlorobenzoyl chloride in a sample vial

and cool it in an ice-salt bath or freezer until completely solidified.
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Packing the Capillary: On a cold surface, crush a small amount of the frozen solid into a fine

powder. Jab the open end of a capillary tube into the powder to collect a small plug of the

sample.[13]

Compacting the Sample: Invert the tube and tap it gently on a hard surface to pack the solid

into the sealed end. The final packed sample height should be 2-3 mm.[13]

Apparatus Setup: Place the packed capillary tube into the sample holder of a melting point

apparatus (e.g., a Mel-Temp).

Rapid Initial Heating: If the approximate melting point is known, heat rapidly to about 15-20

°C below the expected temperature.[13] For 2-Chlorobenzoyl chloride, heat rapidly to

approximately -20 °C.

Careful Determination: Reduce the heating rate to 1-2 °C per minute.

Record the Range:

Record the temperature (T₁) at which the first drop of liquid appears.[13]

Record the temperature (T₂) at which the last crystal of solid melts.

Reporting: The melting point is reported as the range T₁ – T₂. For a pure sample, this should

be within the -4 to -3 °C range.[1][4][5]
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Sample Preparation

Measurement

Freeze Sample (< -5°C)

Crush Frozen Sample

Pack Capillary Tube (2-3 mm)

Insert into Apparatus

Rapid Heat to ~ -20°C

Slow Heat (1-2°C/min)

Observe Phase Transition

Record T1 (First Drop) & T2 (All Liquid)

Report Range: T1 - T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Protocol for Boiling Point Determination
This microscale method is suitable for determining the boiling point of small liquid samples.

Causality: The boiling point is the temperature at which a liquid's vapor pressure equals the

surrounding atmospheric pressure. This protocol identifies this temperature by trapping the

liquid's vapor in an inverted capillary and observing the point at which this vapor pressure is in

equilibrium with the atmospheric pressure.

Methodology:

Sample Preparation: Add 0.5-1.0 mL of 2-Chlorobenzoyl chloride to a small test tube or

ignition tube.

Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.

Place this capillary tube into the test tube with its open end down.[14]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: Suspend the assembly in a heating bath (e.g., mineral oil) and begin heating gently

with constant stirring.

Observe Bubbles: As the temperature rises, air trapped in the capillary will bubble out. As the

liquid's boiling point is approached, a rapid and continuous stream of bubbles will emerge

from the inverted capillary. This indicates the vapor pressure of the liquid is overcoming the

atmospheric pressure.[14]

Equilibrium Point: Remove the heat source and allow the apparatus to cool slowly.

Record the Temperature: The moment the bubbling stops and the liquid just begins to enter

the capillary tube, record the temperature. This is the equilibrium boiling point.

Verification: For accuracy, the heating and cooling cycle can be repeated.
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Apparatus Setup

Measurement Cycle

Add Sample to Test Tube

Insert Inverted Sealed Capillary

Attach Tube to Thermometer

Heat Bath Gently

Observe Rapid Bubble Stream

Remove Heat & Cool Slowly

Observe Liquid Entering Capillary

Record Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Safety, Handling, and Reactivity Insights
As a Senior Application Scientist, it is imperative to underscore the hazards associated with this

compound. 2-Chlorobenzoyl chloride is classified as corrosive.[6]

Hazard Statement H314: Causes severe skin burns and eye damage.[6][8][15][16]

Reactivity with Water: It reacts with water, including moisture in the air, to liberate toxic and

irritating gases such as hydrogen chloride (HCl).[7] This reaction is also the source of its

characteristic acrid smell and fuming appearance.[11][17]

Handling: Always handle 2-Chlorobenzoyl chloride in a chemical fume hood while wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[7][15] Store in a cool, dry, well-ventilated area away from moisture,

strong bases, alcohols, and metals.[7]

Conclusion
The physical properties of 2-Chlorobenzoyl chloride, particularly its melting point of -4 to -3

°C and boiling point of 238 °C, are defining characteristics that inform its application and

handling. These values serve as critical benchmarks for purity assessment and the design of

purification processes like vacuum distillation. The experimental protocols detailed in this guide

provide a framework for the accurate and safe determination of these properties, empowering

researchers to utilize this important chemical intermediate with confidence and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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